Cas no 263769-22-8 ((3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylicacid methylester)

• Product Name: (3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylicacid methylester
• CAS No: 263769-22-8
• MF: C₁₄H₁₈ClNO₂
• MW: 267.751223087311
• CID: 67340
• PubChem ID: 10333222
• Update Time: 2025-11-02

(3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylicacid methylester Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylic acid methyl ester
• methyl (3R,4S)-4-(4-chlorophenyl)-1-methylpiperidine-3-carboxylate
• Nocaine
• MFCD09835335
• DTXSID80180975
• PDSP2_001277
• BDBM50099288
• (3R,4S)-4-(4-Chloro-phenyl)-1-methylpiperidine-3-carboxylic acid(OMe)
• (+)-Methyl 4beta-(4-chlorophenyl)-1-methylpiperidine-3alpha-carboxylate
• (3R,4S)-4-(4-Chloro-phenyl)-1-methyl-piperidine-3-carboxylic acid methyl ester
• CHEMBL296019
• SCHEMBL1086468
• 3-Piperidinecarboxylic acid, 4-(4-chlorophenyl)-1-methyl-, methyl ester, (3R,4S)-
• 4-(4-Chloro-phenyl)-1-methyl-piperidine-3-carboxylic acid methyl ester
• 3alpha-Carbomethoxy-4beta-(4-chlorophenyl)-N-methylpiperidine
• (+)-CPCA
• Q4540627
• 263769-22-8
• TL8002108
• (3R,4S)-Methyl 4-(4-chlorophenyl)-1-methylpiperidine-3-carboxylate
• PDSP1_001293
• (3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylicacid methylester

• Inchi： 1S/C14H18ClNO2/c1-16-8-7-12(13(9-16)14(17)18-2)10-3-5-11(15)6-4-10/h3-6,12-13H,7-9H2,1-2H3/t12-,13+/m1/s1
• InChI Key： GDFVYUDIAQQDTA-OLZOCXBDSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H]1CCN(C)C[C@@H]1C(=O)OC

Computed Properties

• Exact Mass: 267.10300
• Monoisotopic Mass: 267.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.157
• Boiling Point: 343.5°Cat760mmHg
• Flash Point: 161.5°C
• Refractive Index: 1.531
• PSA: 29.54000
• LogP: 2.48620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on (3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylicacid methylester

Comprehensive Overview of (3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylic acid methyl ester (CAS No. 263769-22-8)

(3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylic acid methyl ester (CAS No. 263769-22-8) is a chiral piperidine derivative with significant potential in pharmaceutical and chemical research. This compound features a 4-chlorophenyl group and a methyl ester functionality, making it a valuable intermediate in the synthesis of bioactive molecules. Its stereochemistry, defined by the (3R,4S) configuration, plays a crucial role in its interactions with biological targets, particularly in the development of central nervous system (CNS) therapeutics.

The growing interest in chiral building blocks like (3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylic acid methyl ester stems from their application in asymmetric synthesis and drug discovery. Researchers are increasingly focusing on such compounds due to their ability to enhance the efficacy and reduce the side effects of pharmaceuticals. The 4-chlorophenyl moiety, in particular, is known for its role in improving lipophilicity and binding affinity, which are critical factors in drug design.

In recent years, the demand for high-purity chiral compounds has surged, driven by advancements in precision medicine and personalized therapeutics. (3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylic acid methyl ester is no exception, as it is frequently explored in the context of neurodegenerative disease research and pain management. Its structural features align with the search for novel modulators of neurotransmitter receptors, a hot topic in contemporary medicinal chemistry.

From a synthetic perspective, (3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylic acid methyl ester is often prepared via stereoselective methods, such as asymmetric hydrogenation or enzymatic resolution. These techniques ensure the production of enantiomerically pure material, which is essential for pharmacological studies. The compound's methyl ester group also offers versatility, as it can be hydrolyzed to the corresponding carboxylic acid for further derivatization.

The pharmaceutical industry's shift toward targeted therapies has further highlighted the importance of compounds like (3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylic acid methyl ester. Its potential applications extend to the development of G-protein-coupled receptor (GPCR) ligands and ion channel modulators, both of which are key areas in modern drug discovery. Additionally, its chlorophenyl group is often associated with improved metabolic stability, a desirable trait in candidate drugs.

In the realm of chemical biology, (3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylic acid methyl ester serves as a valuable probe for studying enzyme-substrate interactions. Its rigid piperidine scaffold and chiral centers make it an excellent candidate for investigating stereospecific binding events. This has implications for understanding diseases at the molecular level and designing more effective treatments.

Market trends indicate a rising demand for specialty chemicals like (3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylic acid methyl ester, particularly in regions with robust pharmaceutical and biotechnology sectors. Suppliers are increasingly focusing on scalable synthesis routes to meet the needs of research institutions and drug developers. The compound's CAS No. 263769-22-8 is often used as a unique identifier in procurement databases, underscoring its commercial relevance.

Environmental and regulatory considerations also play a role in the utilization of (3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylic acid methyl ester. While it is not classified as a hazardous substance, proper handling and disposal practices are recommended to ensure safety in laboratory settings. The compound's stability under standard conditions makes it a practical choice for various experimental protocols.

Looking ahead, (3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylic acid methyl ester is poised to remain a key player in the development of next-generation therapeutics. Its unique combination of structural features and pharmacological potential aligns with the industry's focus on innovative small molecules. As research continues to uncover new applications, this compound is likely to gain even greater prominence in scientific literature and industrial applications.

For researchers and manufacturers seeking reliable sources of (3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylic acid methyl ester, verifying the compound's CAS No. 263769-22-8 is essential to ensure quality and consistency. Reputable suppliers often provide detailed analytical data, including HPLC and NMR spectra, to confirm purity and stereochemical integrity. This level of transparency is critical for applications requiring high standards of precision.

In summary, (3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylic acid methyl ester (CAS No. 263769-22-8) represents a versatile and valuable compound in modern chemistry and drug development. Its stereochemistry, functional groups, and potential applications make it a subject of ongoing interest in both academic and industrial settings. As the scientific community continues to explore its possibilities, this compound is expected to contribute significantly to advancements in health and technology.